Cas no 23354-93-0 (1,4-Di(2-thienyl)-1,3-butadiene)

1,4-Di(2-thienyl)-1,3-butadiene Properties

Names and Identifiers

• Thiophene, 2,2'-(1,3-butadiene-1,4-diyl)bis-
• 1,4-Di(2-thienyl)-1,3-butadiene (mixture of isomers)
• 1,4-DI(2-THIENYL)-1,3-BUTADIENE
• 2-(4-thiophen-2-ylbuta-1,3-dienyl)thiophene
• Dithienylbutadiene
• trans-1,4-di(2-thienyl)-1,3-butadiene
• D2077
• (1E,3E)-1,4-Bis(2-thienyl)-1,3-butadiene
• 2-[(1E,3E)-4-(THIOPHEN-2-YL)BUTA-1,3-DIEN-1-YL]THIOPHENE
• AS-66207
• CS-0336303
• AKOS015856803
• MFCD00142549
• 1,4-di-(2-Thienyl)-1,3-butadiene
• 23354-93-0
• SCHEMBL4906886
• 2-[(1E,3E)-4-thiophen-2-ylbuta-1,3-dienyl]thiophene
• T70611
• 1,4-di(thiophen-2-yl)buta-1,3-diene
• SEIGKYBFMXSLAH-IJIVKGSJSA-N
• 1,4-Di(2-thienyl)-1,3-butadiene
• +Expand

• MDL： MFCD00142549
• InChIKey： SEIGKYBFMXSLAH-IJIVKGSJSA-N
• Inchi： 1S/C12H10S2/c1(5-11-7-3-9-13-11)2-6-12-8-4-10-14-12/h1-10H/b5-1+,6-2+
• SMILES： S1C([H])=C([H])C([H])=C1/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C1=C([H])C([H])=C([H])S1

Computed Properties

• Exact Mass: 218.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.02239267g/mol
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.5

Experimental Properties

• LogP: 4.53620
• PSA: 56.48000
• Boiling Point: 385.8±30.0 °C at 760 mmHg
• Melting Point: 171 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 140.0±10.8 °C
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.2±0.1 g/cm3

1,4-Di(2-thienyl)-1,3-butadiene Security Information

• Safety Instruction： H303+H313+H110
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

1,4-Di(2-thienyl)-1,3-butadiene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons